Diarsenic(1+)

• Molecular Formula: As2+
• Molecular Weight: 149.8432 g/mol
• IUPAC Name: arsanylidynearsenic(1+)
• InChI: InChI=1S/As2/c1-2/q+1
• InChI Key: IIVCFMLFAMWTJV-UHFFFAOYSA-N
• Canonical SMILES: [As]#[As+]

Description

Diarsenic(1+) is a diatomic arsenic.

Scientific Research Applications

Oxidation and Bonding in Diarsenic Compounds

• Diarsenic compounds have been studied for their unique oxidation properties and bonding characteristics. For instance, the oxidation of carbene-stabilized diarsenic leads to the formation of diarsenic radical cations and dicationic diarsene complexes. These complexes have been structurally characterized, providing insight into their bonding nature (Abraham et al., 2013).

Reactivity and Spectroscopic Properties

• Research into diarsenic hydrides has shed light on their structural and electronic properties. These studies have characterized the As-As bond in various diarsenic hydrides and examined their relative stability and spectroscopic properties (Viana et al., 2021).

London Dispersion Interactions

• London dispersion interactions play a crucial role in the stability and electronic structures of Ga-substituted diarsene compounds. These interactions between substituents on ligands and between the metal center and ligand have been examined computationally (Song et al., 2019).

Synthesis of Organodiarsenic Compounds

• Novel cyclic organodiarsenic compounds, such as 1,4-dihydro-1,4-diarsinines, have been synthesized using radical reactions. These compounds have been characterized using various spectroscopic methods, offering insights into new synthesis methods for organodiarsenic compounds (Nakahashi et al., 2007).

Anti-Vascular Effects in Cancer Therapy

• Diarsenic oxides like As2O3 and As4O6 have been studied for their anti-proliferative effects on human cancer cells, particularly in the context of inhibiting cell cycle progression and angiogenesis (Woo et al., 2005).

Transition Metal Complexes with Diarsenic Ligands

• Complexes involving group 6 transition metals with diarsenic ligands have been synthesized and structurally characterized. These studies contribute to our understanding of the bonding modes and electronic factors influencing these complexes (Doerrer et al., 2000).

Environmental and Health Concerns

• The occurrence and remediation of aromatic organoarsenic compounds, commonly used as feed additives in the poultry industry, have been researched. This includes studies on environmental fate, toxicity, and advanced methods for monitoring and removal (Fei et al., 2018).